1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea
Overview
Description
1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea is a chemical compound with the molecular formula C9H8F4N2O and a molecular weight of 236.17 . It is used as an organic synthesis intermediate and pharmaceutical intermediate, mainly in laboratory research and development and chemical production processes .
Molecular Structure Analysis
The molecular structure of 1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea consists of a benzyl group substituted with a fluoro and a trifluoromethyl group at the 2 and 6 positions, respectively. This benzyl group is further linked to a urea group .Physical And Chemical Properties Analysis
1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea is a solid at room temperature . It has a molecular weight of 236.17 g/mol . The compound has a computed XLogP3-AA value of 1.4, indicating its lipophilicity . It has 2 hydrogen bond donors and 5 hydrogen bond acceptors .Scientific Research Applications
Organic Synthesis Intermediate
“1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” can be used as an intermediate in organic synthesis . This means it can be used in the production of a variety of organic compounds, contributing to the development of new materials and pharmaceuticals.
Pharmaceutical Intermediate
In addition to its role in organic synthesis, this compound also serves as a pharmaceutical intermediate . This suggests its potential use in the production of various drugs, possibly contributing to advancements in medical treatments.
Research and Development
This compound is mainly used in laboratory research and development . Scientists can study its properties and reactions with other substances, leading to new discoveries and innovations in the field of chemistry.
Chemical Production Processes
“1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” is used in chemical production processes . Its unique properties can be leveraged in various chemical reactions, potentially improving the efficiency and outcomes of these processes.
Preparation Method
There is a specific preparation method for “1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” which involves several steps including reduction of a compound and a ring-closing reaction . This method can be studied and optimized for more efficient production of the compound.
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye damage or eye irritation, and specific target organ toxicity after a single exposure, with the respiratory system being a potential target . The compound has a GHS07 pictogram, a signal word of “Warning”, and hazard statements H315-H319-H335 .
properties
IUPAC Name |
[2-fluoro-6-(trifluoromethyl)phenyl]methylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F4N2O/c10-7-3-1-2-6(9(11,12)13)5(7)4-15-8(14)16/h1-3H,4H2,(H3,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLKRQVSNIXWLBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CNC(=O)N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F4N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30621904 |
Source
|
| Record name | N-{[2-Fluoro-6-(trifluoromethyl)phenyl]methyl}urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30621904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea | |
CAS RN |
830346-46-8 |
Source
|
| Record name | N-(2-Fluoro-6-(trifluoromethyl)benzyl)urea | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0830346468 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-{[2-Fluoro-6-(trifluoromethyl)phenyl]methyl}urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30621904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[2-Fluoro-6-(trifluoromethyl)benzyl]urea | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N4JSG57PWF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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